Cas no 65269-92-3 (Methanesulfonyl chloride, chlorofluoro-)

• Product Name: Methanesulfonyl chloride, chlorofluoro-
• CAS No: 65269-92-3
• MF: CHCl₂FO₂S
• MW: 166.986840963364
• CID: 4107383
• PubChem ID: 21498347
• Update Time: 2025-06-15

Methanesulfonyl chloride, chlorofluoro- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonyl chloride, chlorofluoro-
• Chlorofluorometanesulfonyl chloride
• chloro(fluoro)methanesulfonyl chloride
• 65269-92-3
• EN300-7504604
• 896-548-0
• Chloro(fluoro)methanesulfonylchloride
• AKOS006333668
• SCHEMBL11874135

• Inchi： 1S/CHCl2FO2S/c2-1(4)7(3,5)6/h1H
• InChI Key： DKOVJPMKFAXRMD-UHFFFAOYSA-N
• SMILES： C(Cl)(F)S(Cl)(=O)=O

Computed Properties

• Exact Mass: 165.9058340Da
• Monoisotopic Mass: 165.9058340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on Methanesulfonyl chloride, chlorofluoro-

Recent Advances in the Application of Methanesulfonyl chloride, chlorofluoro- (CAS: 65269-92-3) in Chemical Biology and Pharmaceutical Research

Methanesulfonyl chloride, chlorofluoro- (CAS: 65269-92-3) is a versatile chemical reagent that has garnered significant attention in recent years due to its unique reactivity and applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of both chloro and fluoro substituents on the methanesulfonyl chloride scaffold, exhibits distinct electronic and steric properties that make it particularly useful in synthetic chemistry and drug development. Recent studies have explored its potential as a key intermediate in the synthesis of biologically active molecules, including kinase inhibitors and antimicrobial agents.

One of the most notable advancements in the application of Methanesulfonyl chloride, chlorofluoro- is its role in the development of novel sulfonamide-based therapeutics. Sulfonamides are a well-established class of compounds with broad pharmacological activities, and the introduction of chloro and fluoro substituents has been shown to enhance their binding affinity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 65269-92-3 as a critical building block in the synthesis of potent sulfonamide inhibitors targeting carbonic anhydrase isoforms, which are implicated in various diseases, including cancer and glaucoma.

In addition to its applications in drug discovery, Methanesulfonyl chloride, chlorofluoro- has also been employed in the field of chemical biology as a tool for protein modification. Researchers have leveraged its electrophilic properties to selectively modify cysteine residues in proteins, enabling the study of protein function and interactions. A recent preprint on bioRxiv highlighted the use of this reagent in the development of activity-based probes for profiling enzyme activity in complex biological systems, offering new insights into disease mechanisms and potential therapeutic targets.

Despite its utility, the handling of Methanesulfonyl chloride, chlorofluoro- requires careful consideration due to its reactivity and potential toxicity. Recent safety studies have emphasized the importance of proper storage and handling protocols to mitigate risks associated with its use. Advances in microfluidic technology have also been explored to enable safer and more efficient utilization of this reagent in laboratory settings, as reported in a 2023 article in Organic Process Research & Development.

Looking ahead, the continued exploration of Methanesulfonyl chloride, chlorofluoro- is expected to yield further innovations in drug discovery and chemical biology. Ongoing research is investigating its potential in the synthesis of next-generation covalent inhibitors and its applications in bioconjugation strategies. As the field advances, this reagent is likely to remain a valuable tool for researchers seeking to develop novel therapeutic agents and probe biological systems with precision.